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handling gold(lll) bromide safety protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gold tribromide

CAS No.: 10294-28-7

Cat. No.: S570179

Chemical Properties & Hazards

Understanding the fundamental properties of Gold(III) Bromide is the first step in risk assessment.

Property Description

Chemical Formula AuBrs (typically exists as a dimer, AuzBrs) [1]

Appearance Dark red to black crystalline powder [1] [2]

Melting Point ~160°C (with decomposition) [3]

Solubility Slightly soluble in water and ethanol [1] [2]

Hygroscopicity Yes, hygroscopic (absorbs moisture from the air) [3]

Hazard Classification & Description

GHS Hazard H314: Causes severe skin burns and eye damage. H318: Causes serious
Statements eye damage. [3]

Corrosive Nature Highly corrosive; can cause severe damage to skin, eyes, and respiratory

tract. [2] [3]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s570179?utm_src=pdf-body
https://www.smolecule.com/products/s570179?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Gold(III)_bromide
https://en.wikipedia.org/wiki/Gold(III)_bromide
https://www.sigmaaldrich.com/US/en/product/aldrich/398470
https://www.fishersci.ca/shop/products/gold-iii-bromide-99/p-7024584
https://en.wikipedia.org/wiki/Gold(III)_bromide
https://www.sigmaaldrich.com/US/en/product/aldrich/398470
https://www.fishersci.ca/shop/products/gold-iii-bromide-99/p-7024584
https://www.fishersci.ca/shop/products/gold-iii-bromide-99/p-7024584
https://www.sigmaaldrich.com/US/en/product/aldrich/398470
https://www.fishersci.ca/shop/products/gold-iii-bromide-99/p-7024584
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Hazard Classification & Description

Incompatibilities Incompatible with oxidizing agents and bases. [3]

Safe Handling & Storage Protocols

Implementing robust handling and storage protocols is crucial for preventing exposure and accidents.

Protocol Category Specific Requirements |/ Best Practices

| Personal Protective Equipment (PPE) | - Eyes/Face: Safety goggles or faceshields [4] [2] ¢ Skin/Body:
Protective gloves and clothing [4] [2] ¢ Respiratory: Air-purifying respirators with acid gas cartridges or
self-contained breathing apparatus (SCBA) for high-exposure scenarios [4] | | Engineering Controls | « Use
local exhaust ventilation to contain and disperse vapors or dust. [4] « Ensure proper general ventilation in the
work area. [4] | | Storage Conditions | * Store at ambient temperatures in a cool, dry place. [3] * Keep in a
tightly sealed, corrosion-resistant container. [4] ¢ Incompatible materials: Keep away from oxidizers and
bases. [3] | | Transport Hazard Class | UN3260: Corrosive Solid, Acidic, Inorganic, N.O.S. (Packing
Group: IIT) [3] |

Emergency Response & First Aid

Acting quickly and correctly in an emergency is vital to minimize injury.

Situation Immediate Action

| Skin Contact | « Immediately remove contaminated clothing. « Wash skin thoroughly with plenty of water
for at least 15 minutes. * Seek immediate medical attention. [3] | | Eye Contact | * Rinse cautiously with
water for several minutes. * Remove contact lenses if present and easy to do. « Continue rinsing and seek
immediate medical attention. [3] | | Inhalation | « Move the affected person to fresh air. « If breathing is

difficult, administer oxygen. * Seek medical attention, as inhalation can cause respiratory irritation and
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severe distress. [4] [3] | | Ingestion | * Do NOT induce vomiting. * Rinse mouth with water. * Seek
immediate medical attention, as ingestion can cause severe damage to the gastrointestinal tract. [4] | |
General Emergency | ¢ Ensure safety showers and eyewash stations are accessible in areas where the

chemical is used. [4] |

Frequently Asked Questions (FAQS)

Q1: What are the primary catalytic applications of Gold(III) Bromide in research? Gold(III) Bromide
is used as a catalyst in several organic reactions, including the Diels-Alder reaction between an enynal unit
and carbonyl compounds, and the nucleophilic substitution of propargylic alcohols, where it acts as an

alcohol-activating agent [1] [5] [3].

Q2: Can Gold(III) Bromide be used for analytical testing? Yes, a solution of Gold(II) Bromide in
sodium hydroxide can be used as a colorimetric testing reagent for the presence of ketamine, resulting in a

characteristic purple color change [1] [5] [3].

Q3: What is the first thing I should do if I spill Gold(III) Bromide? Immediately contain the spill and
prevent dust formation. Wear full protective equipment, including respiratory protection if dust is generated.

Carefully collect the material and place it in a suitable, labeled disposal container [4] [3].

Experimental Workflow & Decision-Making

The following diagram outlines the key safety decision points before and during an experiment involving

Gold(III) Bromide.
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Conduct Risk Assessment

Don Required PPE:
- Gloves & Lab Coat
- Safety Goggles

- Respirator if needed

Verify Engineering Controls:
- Fume Hood Operational
- Eyewash/Shower Accessible

Execute Procedure

Spill or Exposure?

Initiate Emergency Response:
- Contain Spill
- Administer First Aid
- Seek Medical Attention

Safe Cleanup & Disposal
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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